Cas no 1803606-56-5 (5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1))

• Product Name: 5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1)
• CAS No: 1803606-56-5
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• MDL: MFCD28505685
• CID: 5249544
• PubChem ID: 122199082
• Update Time: 2025-10-30

5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1)

• MDL： MFCD28505685
• Inchi： 1S/C11H11N3.ClH/c12-6-9-7-13-11(14-8-9)10-4-2-1-3-5-10;/h1-5,7-8H,6,12H2;1H
• InChI Key： YPFSWJMDNCOTRO-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(C2C=CC=CC=2)N=C1)N.Cl

Additional information on 5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1)

Introduction to 5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1) and Its Significance in Modern Medicinal Chemistry

5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1), with the CAS number 1803606-56-5, is a compound of significant interest in the field of medicinal chemistry. This molecule, characterized by its pyrimidine core and phenyl substituent, has garnered attention due to its potential applications in the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug discovery.

The structure of 5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1) consists of a pyrimidine ring linked to an amine group, which is further substituted with a phenyl group. This architectural motif is highly relevant in medicinal chemistry due to the versatility of the pyrimidine scaffold, which is a common structural feature in many biologically active compounds. Pyrimidine derivatives are known for their role in various biological processes, including DNA and RNA synthesis, making them attractive targets for therapeutic intervention.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes and receptors involved in disease pathways. The amine and phenyl groups in 5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1) provide multiple sites for functionalization, allowing chemists to design molecules with specific binding properties. This flexibility has led to its exploration as a lead compound in several drug discovery programs.

One of the most compelling aspects of 5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1) is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological activity. For instance, modifications at the pyrimidine ring or the phenyl substituent have been shown to modulate binding affinity and selectivity towards specific biological targets.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its stability during storage and transportation. These properties are crucial for pharmaceutical applications, where formulation stability is a key consideration. The enhanced solubility also facilitates its use in various solubilization techniques, such as solid dispersion or nanocarrier systems, which can further improve bioavailability.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies. These techniques have been instrumental in identifying novel analogs of 5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1) with improved pharmacokinetic profiles. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify promising candidates for further development.

The role of 5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1) in addressing unmet medical needs cannot be overstated. Its structural features make it a versatile building block for designing molecules that interact with biological targets in innovative ways. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a pivotal role in developing next-generation therapeutics.

Moreover, the synthesis of 5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1) has been optimized to ensure high yield and purity. Modern synthetic methodologies have allowed for the efficient preparation of this compound on both laboratory and industrial scales. This scalability is essential for transitioning promising candidates into clinical trials and eventually into market-ready drugs.

In conclusion,5-Pyrimidinemethanamine, 2-phenyl-, hydrochloride (1:1) represents a significant advancement in medicinal chemistry. Its unique structural features and favorable physicochemical properties make it an invaluable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound,1803606-56-5 will undoubtedly remain at the forefront of drug discovery efforts.